Cas no 874460-03-4 ((4-((3-Chloropropyl)carbamoyl)phenyl)boronic acid)

• Product Name: (4-((3-Chloropropyl)carbamoyl)phenyl)boronic acid
• CAS No: 874460-03-4
• MF: C₁₀H₁₃BClNO₃
• MW: 241.479121923447
• MDL: MFCD08235077
• CID: 720679
• PubChem ID: 44119847
• Update Time: 2025-09-21

(4-((3-Chloropropyl)carbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((3-Chloropropyl)carbamoyl)phenyl)boronic acid
• 4-(3-Chloropropylcarbamoyl)benzeneboronic acid
• [4-(3-chloropropylcarbamoyl)phenyl]boronic acid
• 4-(3-Chloropropylcarbamoyl)phenylboronic acid
• Boronic acid,B-[4-[[(3-chloropropyl)amino]carbonyl]phenyl]-
• 874460-03-4
• (4-((3-Chloropropyl)carbamoyl)phenyl)boronicacid
• 4-((3-chloropropyl)carbamoyl)phenylboronic acid
• CS-0175093
• BS-24079
• DTXSID50657447
• SCHEMBL15331573
• AKOS015850608
• H11690
• A853962
• MFCD08235077
• {4-[(3-Chloropropyl)carbamoyl]phenyl}boronic acid
• 4-[(3-chloropropyl)carbamoyl]phenylboronic acid

• MDL： MFCD08235077
• Inchi： 1S/C10H13BClNO3/c12-6-1-7-13-10(14)8-2-4-9(5-3-8)11(15)16/h2-5,15-16H,1,6-7H2,(H,13,14)
• InChI Key： UYNOFJBHOAQAKS-UHFFFAOYSA-N
• SMILES： ClCCCNC(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 241.06800
• Monoisotopic Mass: 241.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 169-171
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.552
• PSA: 69.56000
• LogP: 0.11600
• Vapor Pressure: Not available

(4-((3-Chloropropyl)carbamoyl)phenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (4-((3-Chloropropyl)carbamoyl)phenyl)boronic acid

Introduction to (4-((3-Chloropropyl)carbamoyl)phenyl)boronic Acid and Its Significance in Modern Chemical Biology

Compound with the CAS number 874460-03-4, specifically identified as (4-((3-Chloropropyl)carbamoyl)phenyl)boronic acid, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural properties and potential applications in pharmaceutical research and biotechnological advancements. Boronic acids, a class of organoboron compounds, are widely recognized for their role in various biological processes and have been extensively studied for their utility in drug design and development.

The structural motif of (4-((3-Chloropropyl)carbamoyl)phenyl)boronic acid incorporates a phenyl ring substituted with a carbamoyl group at the para position, further functionalized with a 3-chloropropyl moiety. This specific arrangement imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. The boronic acid functional group, characterized by its ability to form stable complexes with diols, has been leveraged in various applications, including proteolysis inhibition and sugar mimics.

In recent years, there has been a surge in research focusing on the development of novel boronic acid derivatives for therapeutic purposes. The introduction of chloro and carbamoyl substituents into the boronic acid framework enhances its interaction with biological targets, thereby increasing its pharmacological potential. Studies have demonstrated that such modifications can significantly influence the binding affinity and selectivity of boronic acid compounds towards specific enzymes and receptors.

One of the most compelling aspects of (4-((3-Chloropropyl)carbamoyl)phenyl)boronic acid is its application in the field of drug discovery. Boronic acids are known to exhibit inhibitory effects on various enzymes by competing with natural substrates for active sites. This property has been exploited in the development of drugs targeting diseases such as cancer and infectious disorders. For instance, research has shown that boronic acid derivatives can inhibit proteases involved in tumor growth and progression, offering promising avenues for antitumor therapies.

The synthesis of (4-((3-Chloropropyl)carbamoyl)phenyl)boronic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The presence of both chloro and carbamoyl groups necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

The pharmacokinetic properties of this compound are also subjects of intense investigation. Boronic acids are known to exhibit moderate solubility in water, which can impact their bioavailability. However, modifications such as the introduction of hydrophilic groups can enhance solubility without compromising efficacy. Additionally, studies have explored the possibility of prodrug formulations to improve the delivery and absorption of boronic acid-based drugs.

Recent advancements in computational chemistry have facilitated the design of novel boronic acid derivatives with optimized pharmacological profiles. Molecular modeling techniques allow researchers to predict binding interactions between (4-((3-Chloropropyl)carbamoyl)phenyl)boronic acid and biological targets with high accuracy. This approach has significantly reduced the time and cost associated with traditional drug discovery methods, enabling faster identification of lead compounds.

The role of this compound in biotechnological applications extends beyond drug development. Boronic acids have been utilized as probes in biochemical assays to study enzyme mechanisms and substrate recognition. Their ability to form reversible covalent bonds with diols makes them invaluable tools for investigating cellular processes such as glycosylation and proteolytic degradation.

In conclusion, (4-((3-Chloropropyl)carbamoyl)phenyl)boronic acid represents a significant advancement in chemical biology with diverse applications in pharmaceuticals and biotechnology. Its unique structural features and reactivity make it a versatile tool for drug discovery and biochemical research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play pivotal roles in developing next-generation therapeutics.